![molecular formula C9H6ClFN2O B061336 3-(Chloromethyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole CAS No. 166179-37-9](/img/structure/B61336.png)
3-(Chloromethyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(Chloromethyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole (CFPO) is an organic compound that has recently gained attention due to its unique properties and potential applications in scientific research. It is a type of heterocyclic compound consisting of five atoms, three of which are carbon, one chlorine, and one oxygen, with a single fluorine atom attached to the phenyl ring. CFPO has been found to exhibit a range of biological activities, including antiviral, antifungal, and anticancer activities. The purpose of
Scientific Research Applications
1. Synthesis of 4-Difluoromethyl and 4-Fluoromethyl Quinazolin (Thi)ones This compound can be used in the synthesis of 4-difluoromethyl and 4-fluoromethyl quinazolin (thi)ones . This process is facilitated by a Selectfluor-triggered multi-component reaction . The reaction outcomes are restricted by the reaction environment .
2. Inhibitors of Tyrosinase from Agaricus Bisporus The 3-Chloro-4-fluorophenyl motif, which is part of the structure of “3-(Chloromethyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole”, has been leveraged to identify inhibitors of tyrosinase from Agaricus bisporus . This could have potential applications in the field of biochemistry and pharmacology .
Solid-Phase Disulfide Ligation (SPDSL) System
The compound can be used in the construction of disulfide-linked hybrid molecules systematically and efficiently . This is achieved through a more practical solid-phase disulfide ligation (SPDSL) system with enhanced utility .
properties
IUPAC Name |
3-(chloromethyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6ClFN2O/c10-5-8-12-9(14-13-8)6-1-3-7(11)4-2-6/h1-4H,5H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
REASHIJFDMZTQP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC(=NO2)CCl)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6ClFN2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80427953 |
Source
|
Record name | 3-(chloromethyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80427953 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.61 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Chloromethyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole | |
CAS RN |
166179-37-9 |
Source
|
Record name | 3-(chloromethyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80427953 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.